N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[5,6-dimethyl-1-[(2-methylphenyl)methyl]benzimidazol-4-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C23H22FN3O2S/c1-15-6-4-5-7-18(15)13-27-14-25-23-21(27)12-16(2)17(3)22(23)26-30(28,29)20-10-8-19(24)9-11-20/h4-12,14,26H,13H2,1-3H3
• InChI Key: NCPAGTXJCUMNKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=CC=C(C=C4)F)C)C
• Molecular Formula: C23H22FN3O2S
• Molecular Weight: 423.5 g/mol

Description

The compound “N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-fluorobenzenesulfonamide” is a benzimidazole derivative. Benzimidazole derivatives are known to occur in natural products and pharmaceuticals, and they often exhibit diverse biological activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring fused to an imidazole ring, with methyl groups positioned at specific carbon atoms. The empirical formula is C17H18N2.

Chemical Reactions Analysis

The compound’s chemical reactivity is attributed to the benzene and imidazole rings, enabling it to participate in various chemical reactions such as nucleophilic and electrophilic substitutions.

Scientific Research Applications

Chemical Biology and Medicinal Chemistry

The compound serves as an intriguing scaffold for chemical modifications. Medicinal chemists can explore its derivatives by introducing various functional groups, optimizing pharmacokinetics, and enhancing bioactivity.

Keep in mind that while these areas show promise, further research is essential to validate and expand upon these applications. . If you need more detailed information on any specific aspect, feel free to ask!